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Compound of Interest

N-(3-Indolylacetyl)glycine-
13C2,15N

Cat. No.: B15549079

Compound Name:

For Researchers, Scientists, and Drug Development
Professionals

This guide provides a comprehensive overview of N-(3-Indolylacetyl)glycine-13C2,15N, an
isotopically labeled form of N-(3-Indolylacetyl)glycine (IAG). This compound serves as a crucial
tool in metabolic research, particularly in studies involving the gut microbiome and its influence
on host metabolism. Its primary application is as an internal standard for the accurate
guantification of its unlabeled counterpart in complex biological matrices using mass
spectrometry.

Core Concepts

N-(3-Indolylacetyl)glycine (IAG) is a significant metabolite derived from the essential amino acid
tryptophan. The metabolic pathway begins with the conversion of tryptophan to Indole-3-acetic
acid (IAA) by gut microbiota.[1] Subsequently, IAA is conjugated with glycine, primarily in the
liver, to form IAG.[1][2] Due to its origins in microbial and host metabolism, IAG is under
investigation as a potential biomarker for various metabolic diseases.[1] The isotopically
labeled N-(3-Indolylacetyl)glycine-13C2,15N is an indispensable tool for such research,
enabling precise and accurate quantification of IAG levels.[3]

Physicochemical and Analytical Data
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The following table summarizes the key quantitative data for N-(3-Indolylacetyl)glycine and its
isotopically labeled form.

N-(3- N-(3-
Property Indolylacetyl)glycin Indolylacetyl)glycin References
e e-13C2,15N
Molecular Formula C12H12N203 C1013C2H12N*>NOs [21[4]
Average Molecular
) 232.24 g/mol ~235.24 g/mol [2][4]
Weight
Monoisotopic Mass 232.0848 g/mol ~235.0917 g/mol [5]
CAS Number 13113-08-1 Not available [4]
Predicted [M+H]*
233.1 236.1 [1]
(m/z)
Predicted MRM 236.1 - 132.1
N 233.1 - 130.1 _ [1]
Transition (ESI+) (inferred)
Isotopic Purity (from ) >99 atom % 13C, =98
Not Applicable
precursor) atom % 15N

Metabolic Pathway and Synthesis

The metabolic journey from dietary tryptophan to IAG involves both microbial and host
enzymatic activities. The general synthesis of indol-3-yl-glycines can be achieved through a
one-pot, three-component reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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